Cas no 1361842-83-2 (3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1361842-83-2
• MF: C₉H₇F₅N₂O
• MW: 254.156699419022
• CID: 4933044
• Update Time: 2025-11-01

3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H7F5N2O/c10-8(11)7-4(1-15)5(3-17)6(2-16-7)9(12,13)14/h2-3,8H,1,15H2
• InChI Key： WKVOTWWEWLWOOH-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)F)C(CN)=C1C=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 0.7
• Topological Polar Surface Area: 56

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde

3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1361842-83-2): An Overview

3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1361842-83-2) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including an aminomethyl group, difluoromethyl, and trifluoromethyl substituents, exhibits a wide range of biological activities and potential applications.

The molecular structure of 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde is particularly noteworthy for its combination of aromatic and aliphatic functionalities. The pyridine ring, a common motif in many biologically active molecules, provides a rigid and planar scaffold that can interact with various biological targets. The presence of the aminomethyl group introduces additional reactivity and potential for conjugation with other molecules, while the difluoromethyl and trifluoromethyl substituents enhance the compound's lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in cellular signaling pathways. This property makes it a promising lead for the development of targeted therapies for cancer and other diseases characterized by aberrant kinase activity.

In addition to its kinase inhibitory properties, 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The unique combination of functional groups in the molecule may contribute to its ability to disrupt bacterial cell walls and inhibit essential metabolic processes.

The synthetic accessibility of 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde is another factor that enhances its value as a research tool and potential drug candidate. Various synthetic routes have been developed to produce this compound efficiently, allowing for the exploration of structure-activity relationships (SAR) and the optimization of its pharmacological properties. One such method involves the sequential introduction of the difluoromethyl and trifluoromethyl groups via selective fluorination reactions, followed by the formation of the aminomethyl group through reductive amination.

In preclinical studies, 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and minimize adverse effects. Furthermore, preliminary toxicology assessments have shown that this compound is well-tolerated at therapeutic doses, making it a viable candidate for further development.

The potential applications of 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxaldehyde extend beyond its direct therapeutic use. As a building block in organic synthesis, this compound can be used to construct more complex molecules with enhanced biological activities. For example, it can serve as a key intermediate in the synthesis of novel antiviral agents or as a scaffold for the development of imaging agents for diagnostic purposes.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethy lpyridine-4-carboxaldehyde (CAS No. 1361842-83-2) is a versatile and promising compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features, combined with its favorable biological properties and synthetic accessibility, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing our understanding of various diseases and developing effective therapeutic strategies.